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Anesthetic .
. Surgical Context
Comparison

Key Efficacy Findings

Key Efficiency &
Cost-Finding

Chloroprocaine vs.  Short daycare

General Anesthesia  surgeries (e.g.,

[1] lower limb, 45-60
mins)

Chloroprocaine vs.
Mepivacaine [2]

Same-Day
Discharge Total
Knee Arthroplasty
(TKA)

Chloroprocaine
(1.5%) vs.
Ropivacaine [3]

Epidural for Labor
Breakthrough Pain

Longer duration to first
analgesic request (26.3 min
vs. 15.2 min); More stable
hemodynamics [1]

Lower rates of urinary
retention (2.5% vs. 15.6%);
Fewer postoperative
neurological complaints
(numbness) [2]

Higher treatment success
rate (83.0% vs. 55.3%); Lower
pain scores at 6 and 9 minutes

[3]

Faster PACU
discharge (22.7 min
vs. 49.5 min); Higher
fast-track eligibility
scores [1]

Faster discharge (3.7
hrs vs. 4.2 hrs);

Shorter operative time
(73.1 min vs. 84.9 min)

[2]

Reduced need for
patient-controlled
epidural boluses [3]

The cost-saving mechanism of chloroprocaine is closely tied to its pharmacological profile. The following
diagram illustrates the logical pathway from its rapid-onset, short-duration properties to tangible economic

benefits in a hospital setting.
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G’harmacological Profile of Chloroprocaina
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Fast-onset sensory/motor block
Quick metabolic clearance
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Translates to \\
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Stable hemodynamics
Faster recovery from block
Lower incidence of side effects
(urinary retention, numbness)

Operational & Economic Benefits

Reduced PACU/Recoory Time
Shorter Time to Discharge Criteria
Increased Operating Room Turnover
Lower Resource Utilization

Click to download full resolution via product page

Detailed Experimental Protocols

For researchers to critically evaluate or replicate these findings, the methodologies of the key cited studies

are detailed below.

Study 1: Prospective Comparison of Spinal Anesthesia
(Chloroprocaine) vs. General Anesthesia [1]
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e Design: Prospective, comparative, randomized, double-blinded study.
e Participants: 60 ASA /Il patients undergoing short (45-60 min) daycare surgeries.
e Groups:
o Group C (n=30): Received 3 mL of 1% hyperbaric chloroprocaine (30 mg) for spinal
anesthesia.
o Group G (n=30): Received general anesthesia with propofol, fentanyl, and a supraglottic
airway (LMA/I-gel).
¢ Primary Outcomes: Time to first analgesic request, fast-track eligibility score (a measure of
readiness for PACU discharge), and actual time of discharge from PACU.
¢ Measurements: Hemodynamic parameters, sensory and motor block characteristics (onset,
duration), and patient satisfaction were monitored and recorded.

Study 2: Retrospective Comparison of Chloroprocaine vs.
Mepivacaine in Spinal Anesthesia for TKA [2]

e Design: Single-center retrospective cohort study.
e Participants: 178 patients undergoing primary TKA with planned same-day discharge.
e Groups:
o Chloroprocaine Group (nh=114): Received 3% chloroprocaine.
o Mepivacaine Group (n=64): Received 1.5% or 2% mepivacaine.
¢ Primary Outcomes: Discharge time (from PACU arrival to discharge), incidence of urinary retention,
need for urinary catheterization, and postoperative complaints (e.g., numbness).
¢ Data Collection: Retrospective review of electronic medical records for surgical outcomes,
anesthesia-related complications, and PACU outcomes. Urinary retention was assessed via
protocolized bladder scan.

Key Takeaways for Researchers

¢ Proven Efficiency: The most consistent and powerful economic finding across studies is that
chloroprocaine significantly reduces PACU time and time to meet discharge criteria, directly
lowering costs associated with postoperative care [1] [2].

e Superior Recovery Profile: Chloroprocaine is associated with a lower burden of side effects that
delay discharge, most notably urinary retention, which is a common challenge in outpatient
arthroplasty [2].

¢ Protocol Integration: Its profile makes chloroprocaine particularly suitable for inclusion in Enhanced
Recovery After Surgery (ERAS) protocols and for procedures in ambulatory surgery centers
(ASCs) where rapid, predictable turnover is critical for financial viability [4] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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